Cas no 2281082-82-2 (benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate)

Benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate is a specialized carbamate derivative featuring a sulfamoyl-substituted cyclobutyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a carbamate linker with a sulfonamide functional group. The sulfamoyl group enhances potential bioactivity, particularly in targeting enzymes or receptors where sulfonamide interactions are critical. The cyclobutyl ring contributes to conformational rigidity, potentially improving binding affinity and selectivity. This compound may serve as a valuable intermediate in the synthesis of novel therapeutics or as a scaffold for further derivatization in drug discovery. Its well-defined structure allows for precise modifications to optimize pharmacokinetic properties.
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate structure
2281082-82-2 structure
Product Name:benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
CAS No:2281082-82-2
MF:C13H18N2O4S
MW:298.358022212982
CID:6483036
PubChem ID:165933554
Update Time:2025-10-28

benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
    • 2281082-82-2
    • EN300-7297837
    • Inchi: 1S/C13H18N2O4S/c14-20(17,18)13(7-4-8-13)10-15-12(16)19-9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,15,16)(H2,14,17,18)
    • InChI Key: UBNKGOYEYOCLNY-UHFFFAOYSA-N
    • SMILES: S(C1(CNC(=O)OCC2C=CC=CC=2)CCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 298.09872823g/mol
  • Monoisotopic Mass: 298.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7297837-0.05g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
0.05g
$707.0 2025-03-11
Enamine
EN300-7297837-0.1g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
0.1g
$741.0 2025-03-11
Enamine
EN300-7297837-0.25g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
0.25g
$774.0 2025-03-11
Enamine
EN300-7297837-0.5g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
0.5g
$809.0 2025-03-11
Enamine
EN300-7297837-1.0g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
1.0g
$842.0 2025-03-11
Enamine
EN300-7297837-2.5g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
2.5g
$1650.0 2025-03-11
Enamine
EN300-7297837-5.0g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
5.0g
$2443.0 2025-03-11
Enamine
EN300-7297837-10.0g
benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate
2281082-82-2 95.0%
10.0g
$3622.0 2025-03-11

Additional information on benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate

Research Briefing on Benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) in Chemical Biology and Pharmaceutical Applications

Benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and sulfamoyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development. The following briefing provides an overview of the latest research findings related to this compound.

The synthesis of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural features, including the sulfamoyl moiety, suggest its potential as a protease inhibitor or modulator of enzymatic activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its binding affinity and interactions with biological targets.

In vitro studies have demonstrated that benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate exhibits significant activity against specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, recent findings indicate its inhibitory effects on matrix metalloproteinases (MMPs), which are implicated in conditions such as arthritis and cancer metastasis. The compound's selectivity and potency are currently under investigation, with preliminary data suggesting a favorable pharmacokinetic profile.

Further research has explored the therapeutic potential of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate in disease models. Animal studies have shown that the compound can cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. Its anti-inflammatory and neuroprotective properties are being evaluated in preclinical models of Alzheimer's disease and multiple sclerosis. These studies are supported by partnerships between academic institutions and pharmaceutical companies, highlighting the compound's translational potential.

Despite these promising findings, challenges remain in the development of benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Researchers are also investigating the compound's potential as a scaffold for the design of derivatives with enhanced activity and reduced side effects. Collaborative efforts are underway to advance the compound through the drug development pipeline.

In conclusion, benzyl N-[(1-sulfamoylcyclobutyl)methyl]carbamate (CAS: 2281082-82-2) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Ongoing studies will continue to elucidate its full potential and address the challenges associated with its development. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the clinic.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd